2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride

• Molecular Formula: C12H6Cl2F4N2O4S
• Molecular Weight: 421.2 g/mol
• IUPAC Name: 2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzenesulfonyl chloride
• InChI: InChI=1S/C12H6Cl2F4N2O4S/c1-19-9(12(16,17)18)4-10(21)20(11(19)22)7-3-8(25(14,23)24)5(13)2-6(7)15/h2-4H,1H3
• InChI Key: BMLYGOLKPWKTCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C2=CC(=C(C=C2F)Cl)S(=O)(=O)Cl)C(F)(F)F

Description

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride is a complex organic compound known for its diverse applications in various fields, including chemistry, biology, and industry. This compound is characterized by its unique molecular structure, which includes chloro, fluoro, and trifluoromethyl groups, making it a valuable reagent in synthetic chemistry.

Preparation Methods

The synthesis of 2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride involves multiple steps. One common method includes the reaction of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride with 3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidine under specific conditions. The reaction typically requires a solvent such as methanol and is carried out at controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of chloro and fluoro groups.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Hydrolysis: It can undergo hydrolysis in the presence of water or aqueous solutions, resulting in the breakdown of the sulfonyl chloride group.

Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the reaction conditions and the reagents used.

Scientific Research Applications

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The presence of chloro, fluoro, and trifluoromethyl groups allows it to bind to various enzymes and receptors, potentially inhibiting or modifying their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include:

Saflufenacil: Known for its herbicidal properties, it shares a similar structure but has different functional groups.

2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-1-yl]benzoic Acid: This compound has a similar core structure but differs in its functional groups and applications.

The uniqueness of 2-Chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)-1,2,3,6-tetrahydropyrimidin-1-yl]benzenesulfonyl chloride lies in its specific combination of functional groups, which confer distinct chemical and biological properties.